BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-bromo-N-methyl-N-phenylacetamide molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-bromo-N-methyl-N-
Compound Name:
phenylacetamide

cat. No.: B1328926

Technical Profile: 2-bromo-N-methyl-N-
phenylacetamide

This guide provides core technical data and structural information for the chemical compound
2-bromo-N-methyl-N-phenylacetamide, a reagent often used in organic synthesis and
pharmaceutical research.

Core Chemical Properties

The fundamental molecular properties of 2-bromo-N-methyl-N-phenylacetamide have been
determined and are summarized below.

Property Value Source
Molecular Formula CoH10BrNO [1112][3]
Molecular Weight 228.09 g/mol [1112][4]
CAS Number 29182-97-6 [2][3]

Methodology for Property Determination
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The molecular formula and weight of chemical compounds are standardly determined through
a combination of analytical techniques. While specific experimental records for this compound
are not detailed in the provided search results, the typical methodologies include:

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. The molecule is ionized, and its mass-to-charge ratio is measured, providing
a highly accurate molecular weight. High-resolution mass spectrometry (HRMS) can further
help in confirming the elemental composition.

o Elemental Analysis: This method determines the percentage composition of elements (like
carbon, hydrogen, nitrogen, and bromine) in a sample. The resulting percentages are used
to derive the empirical formula, which is then compared with the molecular weight from mass
spectrometry to establish the definitive molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the structure of the molecule, confirming the connectivity of atoms and the
presence of functional groups (e.g., the phenyl ring, methyl group, and bromoacetyl moiety),
which corroborates the molecular formula.

Structural Visualization

To illustrate the logical relationship of the constituent chemical groups within 2-bromo-N-
methyl-N-phenylacetamide, the following diagram breaks down the molecule into its primary
functional components attached to the central nitrogen atom of the acetamide core.
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Functional components of 2-bromo-N-methyl-N-phenylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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